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Compound of Interest

Compound Name: Tenoxicam-d4

Cat. No.: B590001

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Tenoxicam-d4 stock and
working solutions, intended for use as an internal standard in analytical methodologies, such as
liquid chromatography-mass spectrometry (LC-MS). Adherence to these guidelines will support
the generation of accurate and reproducible experimental results.

Quantitative Data Summary

The following tables summarize essential quantitative data for the preparation of Tenoxicam-
d4 solutions. Since the physicochemical properties of deuterated and non-deuterated
compounds are nearly identical, the solubility and stability data for Tenoxicam are presented as
a reliable reference for Tenoxicam-d4.

Table 1: Solubility of Tenoxicam in Common Solvents
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Solvent

Solubility

Notes

Dimethyl Sulfoxide (DMSO) ~50 mg/mL

Sonication may be required to
facilitate dissolution. Use of
fresh, anhydrous DMSO is
recommended as absorbed

moisture can reduce solubility.

[1]

Methanol

<1 mg/mL

Suitable for preparing
analytical standard solutions

for chromatography.

Acetonitrile

A common solvent for

Not specified, but used for

preparing stock solutions in

stock solution preparation

analytical methods.

Water

< 0.1 mg/mL

Considered practically
insoluble for preparing stock

solutions.

Table 2: Recommended Concentrations for Tenoxicam-d4 Solutions

Solution Type

Typical
Concentration
Range

Common ..
Application
Solvent(s)

Stock Solution

100 pg/mL - 1 mg/mL

Primary, concentrated

o solution for long-term
Methanol, Acetonitrile,

storage and
DMSO

preparation of working

solutions.

Working Solution

10 ng/mL - 1000
ng/mL

Diluted solution for
Methanol, Acetonitrile,  direct use in analytical
Mobile Phase runs (e.g., spiking into

samples).

Table 3: Recommended Storage Conditions for Tenoxicam-d4 Stock Solutions
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Storage Temperature Duration Notes

Aliquot to avoid repeated
-20°C 1 year
freeze-thaw cycles.[1]

Preferred for long-term storage
-80°C 2 years ) .
to ensure maximum stability.[1]

Experimental Protocols
Preparation of a 1 mg/mL Tenoxicam-d4 Stock Solution
in Methanol

Materials:

Tenoxicam-d4 (neat powder)

o Methanol (HPLC grade or higher)

e Analytical balance

o Class A volumetric flask (e.g., 10 mL)
o Pipettes

o \Vortex mixer

e Sonicator (optional)

o Amber glass vial for storage
Procedure:

e Weighing: Accurately weigh a precise amount of Tenoxicam-d4 (e.g., 10 mg) using an
analytical balance.

 Dissolving: Transfer the weighed Tenoxicam-d4 powder into a 10 mL volumetric flask.

e Solvent Addition: Add a small volume of methanol (approximately 5-7 mL) to the flask.
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e Mixing: Gently swirl the flask to wet the powder. Use a vortex mixer for 30-60 seconds to aid
dissolution. If necessary, place the flask in a sonicator bath for 5-10 minutes to ensure
complete dissolution.

 Dilution to Volume: Once the Tenoxicam-d4 is completely dissolved, add methanol to the
flask until the meniscus reaches the calibration mark.

» Homogenization: Cap the flask and invert it several times (at least 10-15 times) to ensure the
solution is homogeneous.

o Storage: Transfer the stock solution to a labeled amber glass vial and store at -20°C or
-80°C.

Preparation of a 100 ng/mL Tenoxicam-d4 Working
Solution

Materials:

1 mg/mL Tenoxicam-d4 stock solution

Methanol or desired final solvent (e.g., mobile phase)

Class A volumetric flasks (e.g., 10 mL, 100 mL)

Calibrated pipettes

Procedure (Example of a two-step serial dilution):

Step 1: Intermediate Dilution (e.g., to 10 pg/mL)

e Pipette 100 pL of the 1 mg/mL Tenoxicam-d4 stock solution into a 10 mL volumetric flask.
e Add the diluent (e.g., methanol) to the flask until the meniscus reaches the calibration mark.

o Cap the flask and invert it several times to ensure thorough mixing. This results in an
intermediate solution with a concentration of 10 pg/mL.

Step 2: Final Working Solution (to 100 ng/mL)
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e Pipette 1 mL of the 10 pg/mL intermediate solution into a 100 mL volumetric flask.

» Add the final diluent (e.g., mobile phase) to the flask until the meniscus reaches the
calibration mark.

o Cap the flask and invert it several times to ensure the final working solution is homogeneous.
This solution is now ready for use in spiking samples.

Diagrams

Working Solution Preparation (100 ng/mL)
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Caption: Workflow for Tenoxicam-d4 Stock and Working Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b590001#preparation-of-tenoxicam-d4-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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